Cas no 1806375-49-4 (2'-Fluoro-5'-methyl-4'-nitroacetophenone)

• Product Name: 2'-Fluoro-5'-methyl-4'-nitroacetophenone
• CAS No: 1806375-49-4
• MF: C₉H₈FNO₃
• MW: 197.163125991821
• CID: 5001936
• Update Time: 2025-10-29

2'-Fluoro-5'-methyl-4'-nitroacetophenone Chemical and Physical Properties

Names and Identifiers

• 2'-Fluoro-5'-methyl-4'-nitroacetophenone

• Inchi： 1S/C9H8FNO3/c1-5-3-7(6(2)12)8(10)4-9(5)11(13)14/h3-4H,1-2H3
• InChI Key： JIJAJEHSXGQKHR-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C)C=C1C(C)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 251
• XLogP3: 1.9
• Topological Polar Surface Area: 62.9

Additional information on 2'-Fluoro-5'-methyl-4'-nitroacetophenone

Comprehensive Overview of 2'-Fluoro-5'-methyl-4'-nitroacetophenone (CAS No. 1806375-49-4): Properties, Applications, and Industry Insights

2'-Fluoro-5'-methyl-4'-nitroacetophenone (CAS No. 1806375-49-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This fluorinated nitroacetophenone derivative combines a fluoro substituent at the 2'-position, a methyl group at the 5'-position, and a nitro functionality at the 4'-position, making it a versatile intermediate for synthetic applications. Its molecular formula, C₉H₈FNO₃, and precise molecular weight (197.16 g/mol) are critical for researchers optimizing reaction yields in API synthesis and fine chemical production.

Recent trends in AI-driven drug discovery have increased demand for fluorinated building blocks like 2'-Fluoro-5'-methyl-4'-nitroacetophenone. Computational chemistry studies suggest its electron-withdrawing nitro and fluoro groups enhance binding affinity in kinase inhibitor development – a hot topic in cancer therapeutics research. Analytical techniques such as HPLC purity analysis (typically >98%) and NMR spectroscopy (showing characteristic shifts at 8.2 ppm for aromatic protons) are essential for quality control in commercial batches.

The compound's structure-activity relationship (SAR) makes it valuable for designing PET radiotracers, with researchers exploring its ¹⁸F-labeled analogs for neuroimaging applications. This aligns with growing interest in precision medicine diagnostics, where users frequently search for "fluorinated molecular probes" and "nitroaromatic imaging agents." Storage recommendations (2-8°C under inert atmosphere) and solubility data (soluble in DMSO, acetone) are practical considerations for laboratory handling.

In material science, 1806375-49-4 serves as a precursor for liquid crystal intermediates, particularly for fluorinated nematic compounds used in display technologies. Patent analyses reveal its incorporation in OLED materials, addressing industry demands for improved electron transport layers. The compound's crystallinity (melting point 92-94°C) and thermal stability (decomposition >220°C) make it suitable for vapor deposition processes.

Environmental considerations for 2'-Fluoro-5'-methyl-4'-nitroacetophenone include biodegradability studies showing moderate persistence (OECD 301F), prompting development of green chemistry alternatives. This responds to frequent searches about "sustainable fluorination methods" and "eco-friendly nitro compound synthesis." Regulatory compliance follows REACH guidelines, with proper waste disposal protocols for laboratory-scale use.

Market analysis indicates growing procurement of CAS 1806375-49-4 by CDMOs (Contract Development and Manufacturing Organizations) for custom synthesis projects. The global fluorochemicals market (projected $31.4B by 2027) drives innovation in this space, with particular demand from biotech startups focusing on targeted drug delivery systems. Technical discussions often center on optimizing Pd-catalyzed cross-coupling reactions using this substrate.

Future research directions for 2'-Fluoro-5'-methyl-4'-nitroacetophenone include exploration in metal-organic frameworks (MOFs) for gas storage applications, and as a template for asymmetric catalysis ligands. These applications align with trending searches for "functionalized aromatic fluorides" and "nitroarene hydrogenation catalysts." Continuous process optimization using flow chemistry techniques may further enhance its industrial scalability.